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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid

Cat. No.: B166435 Get Quote

This technical guide provides a comprehensive toxicological profile of 2-Chlorophenoxyacetic
acid (2-CPA), a synthetic auxin herbicide and plant growth regulator. Designed for researchers,

scientists, and professionals in drug development and toxicology, this document synthesizes

key data on its toxicokinetics, toxicodynamics, and various toxicity endpoints. The information

presented herein is grounded in authoritative sources to ensure scientific integrity and support

further investigation and risk assessment.

Introduction to 2-Chlorophenoxyacetic Acid
2-Chlorophenoxyacetic acid is a member of the phenoxyalkanoic acid class of herbicides. It

functions by mimicking the plant growth hormone indole-3-acetic acid (IAA), leading to

uncontrolled and disorganized plant growth, ultimately resulting in the death of susceptible

plant species. While effective as a herbicide, its potential for unintended biological effects

necessitates a thorough understanding of its toxicological profile.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2-CPA is fundamental to interpreting

its toxicological behavior, including its absorption, distribution, and environmental fate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b166435?utm_src=pdf-interest
https://www.benchchem.com/product/b166435?utm_src=pdf-body
https://www.benchchem.com/product/b166435?utm_src=pdf-body
https://www.benchchem.com/product/b166435?utm_src=pdf-body
https://www.benchchem.com/product/b166435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₈H₇ClO₃

Molar Mass 186.59 g/mol

Appearance White to off-white crystalline solid

Melting Point 148-150 °C

Water Solubility 1.1 g/L at 20 °C

Log P (octanol-water partition coefficient) 1.48

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
The toxicokinetics of 2-CPA dictate its concentration and persistence in biological systems,

which are critical determinants of its potential toxicity.

Absorption: 2-CPA can be absorbed through oral, dermal, and inhalation routes. Oral

absorption is generally rapid and efficient. Dermal absorption is typically lower but can be a

significant route of exposure for agricultural workers.

Distribution: Following absorption, 2-CPA is distributed throughout the body, with the highest

concentrations typically found in the kidneys and liver, the primary organs involved in its

metabolism and excretion. It has a low potential for bioaccumulation in fatty tissues due to its

relatively low Log P value.

Metabolism: The metabolism of 2-CPA is limited in mammals. The primary metabolic pathway

involves conjugation with amino acids, such as taurine and glutamic acid, to form water-soluble

conjugates that are more readily excreted.

Excretion: The majority of absorbed 2-CPA is rapidly excreted in the urine, largely as the

unchanged parent compound and its amino acid conjugates. The elimination half-life is

relatively short, typically in the range of a few hours.
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Figure 1: A simplified workflow of the toxicokinetics of 2-Chlorophenoxyacetic acid.

Toxicodynamics: Mechanisms of Toxicity
The primary mechanism of action of 2-CPA in plants involves its activity as a synthetic auxin. In

mammals, the mechanisms of toxicity are less well-defined but are thought to involve oxidative

stress and disruption of cellular processes at high concentrations.

Oxidative Stress: Studies have suggested that exposure to high levels of phenoxy herbicides

can induce oxidative stress by increasing the production of reactive oxygen species (ROS) and

depleting endogenous antioxidants. This can lead to cellular damage, including lipid

peroxidation, protein oxidation, and DNA damage.
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Figure 3: A workflow diagram for the Ames Test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b166435?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
A comprehensive list of references will be provided upon the completion of a full literature

search. The following are examples of authoritative sources that would be consulted:

U.S. Environmental Protection Agency (EPA). (Date). Toxicological Review of 2-
Chlorophenoxyacetic Acid. [URL]
European Food Safety Authority (EFSA). (Date). Conclusion on the peer review of the
pesticide risk assessment of the active substance 2-Chlorophenoxyacetic acid. EFSA
Journal. [URL]
Organisation for Economic Co-operation and Development (OECD). (Date). OECD
Guidelines for the Testing of Chemicals, Section 4: Health Effects. [URL]
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
CID 8453, 2-Chlorophenoxyacetic acid. [URL]

To cite this document: BenchChem. [An In-depth Toxicological Profile of 2-
Chlorophenoxyacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166435#toxicological-profile-of-2-
chlorophenoxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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